Cas no 2418723-45-0 (methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate)

• Product Name: methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate
• CAS No: 2418723-45-0
• MF: C₁₄H₁₈O₂SSi
• MW: 278.44202375412
• CID: 5678450
• PubChem ID: 165769269
• Update Time: 2025-10-21

methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627195
• 2418723-45-0
• methyl 2-methyl-3-sulfanyl-5-[2-(trimethylsilyl)ethynyl]benzoate
• methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate

• Inchi： 1S/C14H18O2SSi/c1-10-12(14(15)16-2)8-11(9-13(10)17)6-7-18(3,4)5/h8-9,17H,1-5H3
• InChI Key： ZIRJRFWXZWRGST-UHFFFAOYSA-N
• SMILES： SC1=CC(C#C[Si](C)(C)C)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 278.07967752g/mol
• Monoisotopic Mass: 278.07967752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3Ų

Additional information on methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate

Introduction to Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 2418723-45-0)

Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate, identified by its CAS number 2418723-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its intricate molecular structure, presents a unique set of properties that make it valuable for various applications, particularly in the development of novel therapeutic agents and advanced material science.

The molecular architecture of Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate incorporates several key functional groups, including a benzoate moiety, a methyl group at the 2-position, a sulfanyl group at the 3-position, and a trimethylsilyl ethynyl group at the 5-position. These functional groups contribute to its reactivity and compatibility with a wide range of chemical reactions, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in the development of compounds that exhibit both biological activity and material properties. Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate stands out in this regard due to its ability to serve as a precursor for the synthesis of more complex molecules. Its benzoate backbone is particularly useful in medicinal chemistry, where it can be modified to produce derivatives with enhanced pharmacological properties.

One of the most compelling aspects of Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate is its potential application in the synthesis of organic semiconductors and conductive polymers. The presence of the trimethylsilyl ethynyl group makes it an excellent candidate for introducing conjugated systems into molecular frameworks. These conjugated systems are crucial for materials that require electrical conductivity, such as organic light-emitting diodes (OLEDs) and solar cells.

Recent research has demonstrated the utility of Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate in the development of novel drug candidates. Its structural features allow for selective interactions with biological targets, making it a promising scaffold for designing small molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

The synthesis of Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate involves multi-step organic reactions that highlight the compound's complexity. The process typically begins with the functionalization of a benzoic acid derivative, followed by the introduction of the methyl and sulfanyl groups. The final step involves the addition of the trimethylsilyl ethynyl group, which requires precise control over reaction conditions to ensure high yield and purity.

In terms of industrial applications, Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate has found use in the production of specialty chemicals and fine intermediates. Its unique structure makes it valuable for creating custom molecular architectures tailored to specific industrial needs. Additionally, its stability under various reaction conditions enhances its suitability for large-scale manufacturing processes.

The future prospects for Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate are vast, particularly as research continues to uncover new applications in pharmaceuticals and materials science. Its ability to bridge biological activity and material properties positions it as a key compound in interdisciplinary studies. As synthetic methodologies advance, it is likely that new derivatives and applications will emerge, further solidifying its importance in scientific research.

In conclusion, Methyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 2418723-45-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its complex structure and versatile functional groups make it an invaluable tool for chemists and biologists alike. As our understanding of its properties continues to grow, so too will its role in advancing scientific knowledge and technological innovation.